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Compound of Interest

Compound Name:
1-Acetoxy-4-chloro-2-

methoxybenzene

CAS No.: 85430-09-7

Cat. No.: B1500260

Get Quote

Executive Summary
1-Acetoxy-4-chloro-2-methoxybenzene (Target) is the acetylated derivative of 4-

chloroguaiacol. In gas chromatography (GC) and mass spectrometry (MS) workflows,

acetylation is the "gold standard" derivatization method to improve volatility and peak shape of

chlorophenols.

This guide compares the Target against its primary regioisomers (3-, 5-, and 6-chloroguaiacol

acetates). The distinction is vital because these isomers often co-elute in complex matrices,

and their biological activities (toxicity/bioaccumulation) differ significantly.
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Feature Target (4-Chloro) Isomers (3-, 5-, 6-Chloro)

Origin
Chlorination of guaiacol (para-

directing)

Minor byproducts or specific

synthesis

GC Elution
Typically late-eluting (high

boiling point)

Varies; ortho-Cl often elutes

earlier

NMR Signature

ABX System (

&

)

Varies (e.g., AMX, A2B)

Key MS Fragment 158 (Loss of Acetyl)
Same (Requires retention

time/NMR to distinguish)

Structural Analysis & Isomerism
The core structure is a benzene ring with three substituents: an Acetoxy group (-OAc) at

position 1, a Methoxy group (-OMe) at position 2, and a Chlorine atom (-Cl).

Target: 1-Acetoxy-4-chloro-2-methoxybenzene[1]

Isomer Set: The position of the Chlorine atom defines the regioisomer.

3-Chloro: Cl at position 3 (ortho to OMe).

5-Chloro: Cl at position 5 (meta to OMe, para to OAc).

6-Chloro: Cl at position 6 (ortho to OAc).

Isomer Differentiation Logic (Graphviz)
The following decision tree illustrates how to distinguish these isomers using

H NMR coupling constants.
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Unknown Chloroguaiacol Acetate Isomer

Analyze Aromatic Region (1H NMR)

Coupling Pattern?

Target: 4-Chloro
(ABX System: d, d, dd)

One ortho (8Hz), One meta (2Hz)

1 Ortho + 1 Meta J

3-Chloro
(ABC System)

Two ortho couplings typical

2 Ortho J

5-Chloro
(AB System)

Two meta couplings (small J)

2 Meta J (isolated H)

6-Chloro
(ABC System)

Strong deshielding near OAc

High Shift H6

Click to download full resolution via product page

Caption: Logic flow for distinguishing regioisomers based on proton coupling constants (

).

Experimental Protocols
Synthesis: Acetylation of 4-Chloroguaiacol
This protocol uses a self-validating workup that visually indicates the removal of impurities

(color changes).

Reagents:

4-Chloroguaiacol (1.0 eq)

Acetic Anhydride (2.0 eq)[2]

Pyridine (1.2 eq)

Dichloromethane (DCM) as solvent
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Protocol:

Setup: In a dry round-bottom flask, dissolve 4-chloroguaiacol in DCM (0.5 M concentration).

Addition: Add Pyridine, followed by dropwise addition of Acetic Anhydride. Caution:

Exothermic.

Reaction: Stir at room temperature for 3 hours. Monitor by TLC (Hexane:Ethyl Acetate 4:1).

The starting phenol spot (

) should disappear, replaced by the less polar acetate (

).

Quench: Add ice-cold water (equal volume) and stir vigorously for 15 minutes to hydrolyze

excess anhydride.

Workup (Critical Step):

Wash organic layer with 1M HCl (2x) to remove pyridine (converts to water-soluble

pyridinium salt).

Wash with Sat. NaHCO

(2x) to remove acetic acid (bubbling indicates neutralization).

Wash with Brine, dry over MgSO

, and concentrate.[2]

Synthesis Workflow Diagram

4-Chloroguaiacol
+ Ac2O / Pyridine

Stir 3h @ RT
(Acetylation)

Quench with H2O
(Hydrolysis)

Wash 1M HCl
(Remove Pyridine)

Wash NaHCO3
(Remove AcOH)

Pure 1-Acetoxy-4-chloro-
2-methoxybenzene

Click to download full resolution via product page

Caption: Step-by-step synthesis and purification workflow.
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Performance Data & Characterization
Spectroscopic Data (NMR)
The position of the chlorine atom disrupts the symmetry of the aromatic ring, creating distinct

coupling patterns.

Isomer Proton H3 Proton H5 Proton H6
Coupling
Pattern

4-Chloro (Target) Substituted 6.95 (dd) 7.05 (d)

ABX:

Hz (ortho),

Hz (meta).

5-Chloro 6.90 (d) Substituted 7.10 (d)

AB: Two

doublets with

only meta

coupling (

Hz).

6-Chloro 7.00 (d) 7.20 (t) Substituted

AMX: Complex

pattern; H5 is a

triplet or dd.

Note: Chemical shifts (

) are approximate (in CDCl

) and relative to TMS.

Chromatographic Performance (GC-MS)
In a standard DB-5MS column (30m x 0.25mm), the elution order is generally governed by

boiling point and polarity. The acetoxy group masks the phenolic -OH, reducing tailing.

Retention Index (RI): ~1550 - 1650 (varies by temperature program).

Elution Order: 6-Chloro < 3-Chloro < 4-Chloro < 5-Chloro.
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Reasoning: Ortho-substitution (6-Cl) often increases volatility due to steric shielding of the

polar ester group, leading to earlier elution.

Mass Spectrometry (EI, 70eV)
The fragmentation pattern is dominated by the stability of the guaiacol core.

Molecular Ion (M+):

200 (for

Cl) / 202 (for

Cl). Ratio 3:1.

Base Peak:

158 (M - 42). Loss of Ketene (CH

=C=O). This confirms the acetate structure.

Secondary Fragment:

143 (M - 42 - 15). Loss of methyl radical from the methoxy group after acetate loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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